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Compound of Interest

Compound Name: Raf inhibitor 1 dihydrochloride

Cat. No.: B607991 Get Quote

Application Notes and Protocols: Raf Inhibitor 1
Dihydrochloride
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information and protocols for the solubility and stock solution

preparation of Raf inhibitor 1 dihydrochloride. It is intended to guide laboratory personnel in

the proper handling and use of this compound for research purposes.

Chemical Information and Solubility
Raf inhibitor 1 dihydrochloride is a potent inhibitor of Raf kinases, key components of the

MAPK/ERK signaling pathway.[1][2] It has been shown to inhibit wild-type B-Raf, B-

Raf(V600E), and C-Raf with high potency.[1][2][3][4] Understanding its solubility is critical for

the preparation of stock solutions for in vitro and in vivo experiments.

Table 1: Physicochemical Properties of Raf Inhibitor 1 Dihydrochloride
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Property Value Reference

Molecular Formula C₂₆H₂₁Cl₃N₈ [3]

Molecular Weight 551.86 g/mol [3][4]

CAS Number 1191385-19-9 [3][5]

Appearance Crystalline solid [5]

Purity ≥98% [5]

Table 2: Solubility of Raf Inhibitor 1 Dihydrochloride

Solvent Solubility Notes Reference

DMSO
100 mg/mL (181.2

mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[3][4]

Water Insoluble - [3]

Ethanol Insoluble - [3]

DMF 1 mg/mL - [5]

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL - [5]

Signaling Pathway
Raf inhibitor 1 targets the Ras-Raf-MEK-ERK pathway, also known as the MAPK (mitogen-

activated protein kinase) pathway. This pathway is crucial for regulating cell proliferation,

differentiation, and survival. In many cancers, mutations in genes like BRAF can lead to

constitutive activation of this pathway, promoting uncontrolled cell growth. Raf inhibitor 1 binds

to and stabilizes an inactive conformation of Raf kinases, thereby blocking downstream

signaling.[1][2]
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of Raf inhibitor 1.
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Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a high-concentration stock solution of Raf
inhibitor 1 dihydrochloride in DMSO.

Materials:
Raf inhibitor 1 dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene tube

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional)

Protocol:
Preparation: Bring the vial of Raf inhibitor 1 dihydrochloride powder and the anhydrous

DMSO to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Raf inhibitor 1 dihydrochloride powder

using a calibrated analytical balance in a sterile environment.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., for a 10 mM stock solution, add the appropriate volume

of DMSO to the weighed powder based on its molecular weight of 551.86 g/mol ).

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid in

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 1 year).[4] The solid powder can be stored at -20°C

for up to 3 years.[3][4]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [3][4]

Stock Solution in

DMSO
-20°C 1 month [4]

Stock Solution in

DMSO
-80°C 1 year [1][4]

Experimental Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Equilibrate inhibitor and DMSO to room temperature

Weigh desired amount of inhibitor powder

Add anhydrous DMSO to the powder

Vortex until completely dissolved
(Gentle warming or sonication if needed)

Aliquot into single-use volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation of Raf inhibitor 1 dihydrochloride stock solution.

Safety and Handling
Raf inhibitor 1 dihydrochloride is for research use only and not for human or veterinary

use.
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Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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